Cas no 1204324-14-0 ((2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine)

• Product Name: (2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine
• CAS No: 1204324-14-0
• MF: C₁₃H₂₅N₂
• MW: 209.351003408432
• CID: 3159992
• PubChem ID: 58273089
• Update Time: 2025-05-20

(2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-1-(((2R,5R)-2,5-Dimethylpyrrolidin-1-yl)methylene)-2,5-dimethylpyrrolidin-1-ium
• SCHEMBL12593436
• 1204324-14-0
• (2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine

• Inchi： 1S/C13H25N2/c1-10-5-6-11(2)14(10)9-15-12(3)7-8-13(15)4/h9-13H,5-8H2,1-4H3/q+1/t10-,11-,12-,13-/m1/s1
• InChI Key： KGRQPOBWGCJTHJ-FDYHWXHSSA-N
• SMILES： [N+]1(=C/N2[C@H](C)CC[C@H]2C)/[C@H](C)CC[C@H]/1C

Computed Properties

• Exact Mass: 209.201773806Da
• Monoisotopic Mass: 209.201773806Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 6.3Ų

Experimental Properties

• Sensitiveness: air sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine

Introduction to (2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine (CAS No. 1204324-14-0)

(2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine, identified by its CAS number 1204324-14-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural framework of this compound features a highly symmetric and rigid pyrrolidine core, which is further functionalized with alkyl and iminium groups. The stereochemistry at the 2R and 5R positions plays a crucial role in determining its pharmacological properties. Such stereochemical precision is often essential for achieving optimal biological activity and minimizing off-target effects in drug candidates.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Pyrrolidine derivatives, in particular, have been extensively studied for their roles as intermediates in the synthesis of various pharmacologically active agents. The unique electronic and steric properties of these molecules make them valuable scaffolds for designing drugs with specific target interactions.

One of the most compelling aspects of (2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural motifs to develop molecules with enhanced binding affinity and selectivity towards various biological targets. For instance, studies have demonstrated its utility in the design of ligands for G-protein coupled receptors (GPCRs), which are critical mediators of cellular signaling pathways involved in numerous physiological processes.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity throughout the synthetic sequence. Such methodologies are essential for producing enantiomerically pure compounds, which are often required for therapeutic applications due to their distinct biological profiles.

Recent advances in computational chemistry have further facilitated the design and optimization of pyrrolidine-based drug candidates. Molecular modeling techniques allow researchers to predict the binding modes and interactions of these compounds with biological targets, thereby accelerating the drug discovery process. The structural features of (2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine make it an attractive candidate for such virtual screening approaches.

The pharmacological evaluation of this compound has revealed promising activities in several disease models. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its potential as an anxiolytic or antidepressant agent.

The development of novel synthetic routes for this compound has also been a focus of research efforts. Transition-metal-catalyzed reactions and organocatalytic methods have been explored to improve yield and efficiency in its preparation. These advancements not only enhance the accessibility of (2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine but also contribute to the broader toolkit available for constructing complex heterocyclic molecules.

In conclusion, (2R,5R)-1-[[(2R,5R)-2,5-dimethylpyrrolidin-1-ium-1-ylidene]methyl]-2,5-dimethylpyrrolidine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound and related derivatives, its importance is likely to grow further.